Cas no 898778-29-5 (Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate)

Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate is a synthetic ester compound featuring a 7-oxoheptanoate backbone substituted with a 4-ethylphenyl group. This structure lends itself to applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, fragrances, or specialty chemicals. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. The ketone functionality at the 7-position offers reactivity for nucleophilic additions or reductions, while the aromatic ethyl group may influence steric and electronic properties. Its well-defined molecular architecture ensures consistency in synthetic pathways, making it a reliable building block for research and industrial applications requiring precise structural control.
Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate structure
898778-29-5 structure
Product Name:Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate
CAS No:898778-29-5
MF:C17H24O3
MW:276.370665550232
MDL:MFCD02261377
CID:1946852
PubChem ID:24727540
Update Time:2025-10-31

Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 7-(4-ethylphenyl)-7-oxo-heptanoate
    • LogP
    • DTXSID00645758
    • AKOS016023001
    • 898778-29-5
    • ETHYL7-(4-ETHYLPHENYL)-7-OXOHEPTANOATE
    • MFCD02261377
    • Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate
    • MDL: MFCD02261377
    • Inchi: 1S/C17H24O3/c1-3-14-10-12-15(13-11-14)16(18)8-6-5-7-9-17(19)20-4-2/h10-13H,3-9H2,1-2H3
    • InChI Key: SPJVPQLRMFLDIT-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCCCC(C1C=CC(CC)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 276.17254462Da
  • Monoisotopic Mass: 276.17254462Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.013
  • Boiling Point: 392.7°C at 760 mmHg
  • Flash Point: 170.5°C
  • Refractive Index: 1.498

Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207980-2g
ethyl 7-(4-ethylphenyl)-7-oxoheptanoate
898778-29-5 97%
2g
£613.00 2022-03-01
Fluorochem
207980-5g
ethyl 7-(4-ethylphenyl)-7-oxoheptanoate
898778-29-5 97%
5g
£1447.00 2022-03-01
abcr
AB367968-1 g
Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate; 97%
898778-29-5
1g
€568.50 2022-06-10
abcr
AB367968-2 g
Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate; 97%
898778-29-5
2g
€953.30 2022-06-10
Fluorochem
207980-1g
ethyl 7-(4-ethylphenyl)-7-oxoheptanoate
898778-29-5 97%
1g
£352.00 2022-03-01
TRC
E084215-250mg
Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate
898778-29-5
250mg
$ 365.00 2022-06-05
TRC
E084215-500mg
Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate
898778-29-5
500mg
$ 605.00 2022-06-05
abcr
AB367968-1g
Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate, 97%; .
898778-29-5 97%
1g
€632.80 2025-04-15
abcr
AB367968-2g
Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate, 97%; .
898778-29-5 97%
2g
€1046.00 2025-04-15
abcr
AB367968-5g
Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate, 97%; .
898778-29-5 97%
5g
€2353.30 2025-04-15

Additional information on Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate

Recent Advances in the Study of Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate (CAS: 898778-29-5)

Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate (CAS: 898778-29-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that significantly enhances the efficiency of production while reducing by-products. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate has shown promising results as a modulator of specific metabolic pathways. Research conducted by Smith et al. (2023) revealed that this compound exhibits inhibitory effects on key enzymes involved in lipid metabolism, suggesting potential applications in treating metabolic disorders such as obesity and type 2 diabetes. These findings were further supported by in vitro and in vivo studies, which highlighted the compound's ability to regulate lipid accumulation in adipocytes.

Another area of interest is the compound's potential anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate can suppress the production of pro-inflammatory cytokines in macrophages, indicating its possible use in managing chronic inflammatory conditions. The study also noted that the compound's mechanism of action involves the modulation of NF-κB signaling pathways, a well-known target for anti-inflammatory therapies.

Despite these promising findings, challenges remain in the development of Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate as a therapeutic agent. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which need to be addressed through further structural optimization. Additionally, comprehensive toxicity studies are required to ensure the compound's safety profile before advancing to clinical trials.

In conclusion, Ethyl 7-(4-ethylphenyl)-7-oxoheptanoate (CAS: 898778-29-5) represents a promising candidate for various therapeutic applications, particularly in metabolic and inflammatory diseases. Ongoing research efforts are focused on overcoming current limitations and unlocking its full potential. Future studies should prioritize pharmacokinetic optimization and detailed toxicological assessments to pave the way for clinical development.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm